Cas no 22445-41-6 (1-Iodo-3,5-dimethylbenzene)

• Product Name: 1-Iodo-3,5-dimethylbenzene
• CAS No: 22445-41-6
• MF: C₈H₉I
• MW: 232.061534643173
• MDL: MFCD00060659
• CID: 52073
• PubChem ID: 140924
• Update Time: 2025-04-18

1-Iodo-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-3,5-dimethylbenzene
• 5-Iodo-m-xylene
• 1,3-Dimethyl-5-iodobenzene
• Benzene, 1-iodo-3,5-dimethyl-
• 1-iodo-3,5-bismethylbenzene
• 3,5-Dimethyliodobenzene
• 3,5-dimethylphenyl iodide
• 3,5-Me2C6H3I
• 3,5-MeC6H3I
• Benzene,1-iodo-3,5-dimethyl
• ZLMKEENUYIUKKC-UHFFFAOYSA-N
• PubChem3872
• 3,5-dimethyl-1-iodobenzene
• KSC422Q9L
• 1-iodo-3,5- dimethylbenzene
• 1-Iodo-3,5-dimethylbenzene #
• 1-iodanyl-3,5-dimethyl-benzene
• STR09819
• SCHEMBL79108
• SY016399
• SB66362
• I0548
• 4-(4-METHOXY-PHENYLSULFAMOYL)-BENZOICACID
• A816213
• InChI=1/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H
• CS-W014173
• FT-0620516
• EN300-349358
• 22445-41-6
• 1-Iodo-3,5-dimethylbenzene, 99%
• 1-iodo-3,5-dimethyl-benzene
• DTXSID90176985
• AMY605
• AKOS005145655
• MFCD00060659
• DB-030740
• DTXCID7099476
• 5-Iodo-meta-xylene
• 629-121-2

• MDL： MFCD00060659
• Inchi： 1S/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3
• InChI Key： ZLMKEENUYIUKKC-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C)C=1
• BRN： 2039353

Computed Properties

• Exact Mass: 231.97500
• Monoisotopic Mass: 231.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.608 g/mL at 25 °C(lit.)
• Melting Point: -2.9°C (estimate)
• Boiling Point: 229°C
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.594(lit.)
• Solubility: Sparingly soluble (0.014 g/L) (25°C), Calc.
• PSA: 0.00000
• LogP: 2.90800
• Sensitiveness: Light Sensitive

1-Iodo-3,5-dimethylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides